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Compound of Interest

Compound Name: 3,4'-Ace-1,2-benzanthracene

Cat. No.: B15490277 Get Quote

A Note on Nomenclature: The compound historically investigated under names resembling

"3,4'-Ace-1,2-benzanthracene" is most widely recognized in scientific literature as 3-

Methylcholanthrene. Its systematic IUPAC name is 3-methyl-1,2-dihydrobenzo[j]aceanthrylene.

This guide will proceed using the common name 3-Methylcholanthrene (3-MC) and will delve

into the historical research surrounding this potent carcinogenic polycyclic aromatic

hydrocarbon (PAH).

Introduction
3-Methylcholanthrene (3-MC) is a synthetic polycyclic aromatic hydrocarbon that garnered

significant attention in the mid-20th century for its high carcinogenic potency. Its discovery and

subsequent use in experimental oncology were pivotal in understanding the mechanisms of

chemical carcinogenesis. This technical guide provides a comprehensive overview of the

historical research on 3-MC, focusing on its chemical properties, synthesis, biological activities,

and the experimental protocols used in its study. This document is intended for researchers,

scientists, and professionals in drug development and toxicology.

Chemical and Physical Properties
3-Methylcholanthrene is a solid crystalline substance with a pale yellow appearance. Its

properties are summarized in the table below.
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Property Value Reference

CAS Number 56-49-5 N/A

Molecular Formula C₂₁H₁₆ N/A

Molecular Weight 268.35 g/mol N/A

Melting Point 179-180 °C N/A

Boiling Point 280 °C at 80 mmHg [1]

Appearance Pale yellow crystals [1]

Solubility

Soluble in benzene, toluene,

and other organic solvents;

sparingly soluble in alcohol

and ether; insoluble in water.

[1]

UV Absorption Maxima Similar to benz[a]anthracene [1]

Historical Synthesis
The synthesis of 3-Methylcholanthrene was a significant achievement in organic chemistry,

enabling its widespread use in cancer research. The primary historical synthesis was

developed by Fieser and Seligman in the 1930s.

Fieser and Seligman Synthesis (1937) - A Conceptual
Workflow
The synthesis involved a multi-step process starting from commercially available reagents.

While the original papers contain the full experimental details, the following diagram illustrates

the conceptual workflow.
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Starting Materials

Key Intermediates

Final Product

Naphthalene

2-(o-Toluoyl)naphthalene

Friedel-Crafts Acylation

o-Toluoyl chloride

Diels-Alder Adduct

Diels-Alder Reaction
with Maleic Anhydride

Dehydrogenated Adduct

Dehydrogenation

3-Methylcholanthrene

Decarboxylation and
Ring Closure

3-Methylcholanthrene Epoxide Metabolite

Cytochrome P450
(e.g., CYP1A1) Diol Epoxide

(Ultimate Carcinogen)

Epoxide Hydrolase
&

Cytochrome P450 Covalent DNA AdductsNucleophilic Attack by DNA Somatic MutationsFaulty DNA Repair/Replication Cancer Initiation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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